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Compound of Interest

Compound Name: CL097 hydrochloride

Cat. No.: B10831230

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and use of CL097
hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). CL097 is a potent agonist for
Toll-like receptor 7 (TLR7) and Toll-like receptor 8 (TLR8), making it a valuable tool for
immunology research and drug development.[1][2][3][4]

Physicochemical and Biological Properties

CL097 hydrochloride is an imidazoquinoline compound that activates endosomal TLR7 and
TLR8, which are crucial pattern recognition receptors in the innate immune system.[1] This
activation triggers downstream signaling cascades, leading to the activation of transcription
factors such as NF-kB and IRF, and subsequent production of pro-inflammatory cytokines.[1][4]

Quantitative Data Summary
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Property Value Source
Molecular Formula C13H14N4O « HCI [1]
Molecular Weight 278.74 g/mol [11[2][5]
Appearance Yellow lyophilized powder [1]

o =10 mM. Can be prepared at 2
Solubility in DMSO _ ,
mg/mL with warming.

[5](6]

50 ng/mL - 3 pg/mL for human
Working Concentration TLR7; 0.3 - 3 pg/mL for human
TLR8 and mouse TLR7.

[1]

Storage (Powder) 2 years at -20°C.

[2]

2 weeks at 4°C; 1 month at

Storage (DMSO Stock)
-20°C; 6 months at -80°C.

[21i718]

Experimental Protocol: Preparation of a 10 mM
CL097 Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CL097 hydrochloride in
DMSO.

Materials

CL097 hydrochloride (powder form)
Anhydrous/sterile Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure

e Pre-use Preparation: Before opening the vial, allow the CL097 hydrochloride powder to
equilibrate to room temperature for at least one hour.[2]

e Weighing: Using a calibrated analytical balance, accurately weigh out the desired amount of
CL097 hydrochloride powder. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 2.79 mg of the compound (Calculation: 278.74 g/mol * 0.010 mol/L * 0.001 L =
0.0027874 g = 2.79 mQ).

o Dissolution: Add the appropriate volume of sterile DMSO to the weighed powder. For the
example above, add 1 mL of DMSO.

» Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. If precipitation occurs, gentle warming and/or sonication can be used to aid
dissolution.[3][8]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, tightly sealed vials.[2][8]

» Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[2]
[7][8] For short-term use, the solution can be stored at 4°C for up to two weeks.[2]

Preparation of Working Solutions

To prepare a working solution, dilute the 10 mM stock solution in the appropriate cell culture
medium or buffer to the desired final concentration. For example, to prepare 1 mL of a 1 pg/mL
working solution:

First, calculate the molarity of a 1 pg/mL solution: (1 pug/mL) / (278.74 pg/pmol) = 0.003587
pmol/mL = 3.59 uM.

Then, use the dilution formula (M1V1 = M2V2): (10,000 uM) * V1 = (3.59 uM) * (1000 pL).

V1 = (3.59 * 1000) / 10000 = 0.359 L.

Therefore, add 0.36 pL of the 10 mM stock solution to 999.64 L of culture medium.
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Signaling Pathway and Experimental Workflow

CL097 hydrochloride functions as an agonist for TLR7 and TLR8, which are located in the
endosomes of immune cells such as plasmacytoid dendritic cells and myeloid cells.[1] Upon
binding, these receptors dimerize and recruit adaptor proteins, initiating a signaling cascade
that leads to the activation of key transcription factors and the subsequent expression of
various immune-related genes.
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Caption: CL097 activates TLR7/8 in the endosome, leading to the activation of downstream
signaling pathways.

Experimental Workflow for Stock Solution
Preparationdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of CL097
Hydrochloride Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831230#how-to-prepare-cl097-hydrochloride-
stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

